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Compound of Interest

Compound Name: trans-Jasmone

Cat. No.: B1672802

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans-Jasmone, a volatile organic compound, is a key constituent of the characteristic aroma
of jasmine flowers and other essential oils. As a fragrance and flavoring agent, its
physicochemical properties are of paramount importance for its application in various
industries, including perfumery, cosmetics, and food science. Furthermore, its role as a
semiochemical in plant-insect interactions has garnered significant interest in the field of
chemical ecology and agriculture. This technical guide provides a comprehensive overview of
the core physicochemical properties of trans-jasmone, detailed experimental protocols for
their determination, and visualizations of relevant biological and synthetic pathways.

Physicochemical Properties of trans-Jasmone

The following table summarizes the key physicochemical properties of trans-jasmone,
providing a consolidated reference for researchers.
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Property Value Units
Molecular Formula C11H160 -
Molecular Weight 164.24 g/mol
Appearance Colorless to pale yellow liquid -
B _ 142 (at 23 mmHg), 263.00 to
Boiling Point °C
265.00 (at 760 mmHQg)[1][2]
Density ~0.94 g/mL
_ 1.4974 (at 20°C), 1.49500 to
Refractive Index -
1.50100 (at 20°C)[1]
Solubility in Water 60.54 (estimated) mg/L at 25°C

Solubility in Organic Solvents

Soluble in alcohol, ether, and

carbon tetrachloride

Vapor Pressure

0.01 (estimated)

mmHg at 25°C

logP (Octanol-Water Partition

Coefficient)

2.905 (estimated), 3.32
(predicted)

Experimental Protocols

This section details the methodologies for determining the key physicochemical properties of

trans-jasmone.

Determination of Boiling Point (Micro Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, a micro-boiling point determination using a Thiele tube is

a suitable method.

Apparatus:

e Thiele tube

o Thermometer (calibrated)
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Capillary tube (sealed at one end)

Small test tube or sample vial

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil or other suitable heating fluid
Procedure:

e A small amount of the trans-jasmone sample (approximately 0.5 mL) is placed into the
small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the sample.
e The test tube is securely attached to a thermometer.

e The assembly is placed in a Thiele tube containing mineral oil, ensuring the sample is below
the oil level.

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

o As the temperature rises, air trapped in the capillary tube will be expelled, and a slow stream
of bubbles will emerge from the open end of the capillary tube.

e Heating is continued until a steady and rapid stream of bubbles is observed.
e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid is drawn back
into the capillary tube.

Determination of Refractive Index

The refractive index is a measure of how much light bends as it passes through a substance. It
is a characteristic property that can be used to identify and assess the purity of a sample. The
Abbe refractometer is commonly used for this purpose.
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Apparatus:

Abbe refractometer

Constant temperature water bath

Light source (sodium lamp, 589 nm)

Dropper or pipette

Lens paper and a suitable solvent (e.g., ethanol or acetone)
Procedure:

o The refractometer is calibrated using a standard of known refractive index (e.g., distilled
water).

o The prisms of the refractometer are cleaned with a soft tissue and a suitable solvent and
allowed to dry completely.

e The constant temperature water bath is set to the desired temperature (e.g., 20°C) and
allowed to circulate through the refractometer prisms to ensure a constant temperature.

o Afew drops of the trans-jasmone sample are placed on the surface of the lower prism using
a clean dropper.

e The prisms are closed and locked.
e The light source is positioned to illuminate the prisms.

« While looking through the eyepiece, the coarse and fine adjustment knobs are turned until
the borderline between the light and dark fields is sharp and centered in the crosshairs.

 If a colored fringe is observed, the dispersion compensator is adjusted to remove it.

The refractive index is read from the scale.

Determination of Density
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Density is the mass per unit volume of a substance. A pycnometer, a flask with a precise
volume, is used for accurate density measurements.

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance (accurate to £0.0001 g)

Constant temperature water bath

Thermometer

Pipette

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed on
the analytical balance (m1).

e The pycnometer is filled with distilled water of a known temperature and weighed again (mz2).
The temperature of the water is recorded.

e The pycnometer is emptied, dried, and then filled with the trans-jasmone sample. Its mass
is then measured (ms).

o The density of the trans-jasmone sample (p_sample) is calculated using the following
formula: p_sample = [(ms - m1) / (mz2 - m1)] * p_water where p_water is the density of water
at the measured temperature.

Determination of Solubility

Solubility is the ability of a substance to dissolve in a solvent. For fragrance ingredients like
trans-jasmone, solubility in water and organic solvents is a key parameter.

Procedure (Qualitative):

o Asmall, known volume of the solvent (e.g., 1 mL of water or ethanol) is placed in a test tube.
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e Asmall, measured amount of trans-jasmone (e.g., 10 mg) is added to the solvent.
e The mixture is agitated (e.g., by vortexing or shaking) for a set period.

e The solution is visually inspected for any undissolved material. If the sample has completely
dissolved, it is considered soluble at that concentration.

Procedure (Quantitative - Shake-Flask Method for Water Solubility):

An excess amount of trans-jasmone is added to a known volume of water in a flask.

e The flask is sealed and agitated in a constant temperature bath for an extended period (e.g.,
24-48 hours) to ensure equilibrium is reached.

e The mixture is then allowed to stand to allow any undissolved material to settle.

o Asample of the saturated aqueous solution is carefully removed, ensuring no undissolved
material is transferred.

e The concentration of trans-jasmone in the aqueous sample is determined using a suitable
analytical technique, such as gas chromatography-mass spectrometry (GC-MS).

Mandatory Visualizations
Synthesis of trans-Jasmone: A General Workflow

The synthesis of jasmone isomers often involves the alkylation of a cyclopentenone derivative
followed by an intramolecular aldol condensation. The following diagram illustrates a
generalized workflow for the synthesis of trans-jasmone.
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General Synthesis Workflow for trans-Jasmone
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Caption: A simplified workflow for the synthesis of trans-jasmone.

Jasmonate Signaling Pathway in Plants

trans-Jasmone is biosynthetically derived from jasmonic acid, a key signaling molecule in
plant defense. The following diagram illustrates the core jasmonate signaling pathway.
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Core Jasmonate Signaling Pathway in Plants
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Jasmone in Insect Chemical Ecology
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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